Ethyl 3-(4-chlorophenyl)-3-hydroxypropanoate
Cat. No. B8732914
M. Wt: 228.67 g/mol
InChI Key: XZODIRIEWWPAQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05202457
Procedure details
The mixture of 5.0 g of ethyl 3-(4-chlorophenyl)-3-hydroxypropionate, 1.6 g of vinyl caproate and 2.0 g of lipase PS was stirred at room temperature for 13 days. After the lipase was removed by filtration, the filtrate was eluted by column chromatography (eluting solution; 9/1 of toluene/ethyl acetate) to obtain 2.1 g of (-)-ethyl 3-(4-chlorophenyl)-3-hydroxypropionate and 2.7 g of (+)-ethyl 3-(4-chlorophenyl)-3-caproyloxypropionate, respectively.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]([OH:15])[CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:4][CH:3]=1.[C:16](OC=C)(=[O:22])[CH2:17][CH2:18][CH2:19][CH2:20][CH3:21]>>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]([OH:15])[CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:6][CH:7]=1.[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH:8]([O:15][C:16](=[O:22])[CH2:17][CH2:18][CH2:19][CH2:20][CH3:21])[CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C=C1)C(CC(=O)OCC)O
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Name
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Quantity
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1.6 g
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Type
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reactant
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Smiles
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C(CCCCC)(=O)OC=C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 13 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the lipase was removed by filtration
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WASH
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Type
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WASH
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Details
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the filtrate was eluted by column chromatography (eluting solution; 9/1 of toluene/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
13 d |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)C(CC(=O)OCC)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.1 g |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)C(CC(=O)OCC)OC(CCCCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
